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Compound Name: 3-Nitrophenyl acetate

Cat. No.: B1652614

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nitrophenyl acetate is a valuable chemical compound utilized in various scientific
disciplines, particularly in biochemistry and drug discovery. Its primary application lies in its role
as a chromogenic substrate for a wide range of esterase and lipase enzymes. The enzymatic
hydrolysis of 3-nitrophenyl acetate yields 3-nitrophenol, a yellow-colored product, allowing for
a straightforward spectrophotometric assay of enzyme activity. This technical guide provides an
in-depth overview of the chemical properties, synthesis, and key applications of 3-nitrophenyl
acetate.

Chemical and Physical Properties

3-Nitrophenyl acetate is a solid at room temperature. Its core chemical and physical
properties are summarized in the table below for easy reference.
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Property Value Reference
Molecular Formula CsH7NOa4 [1]
Molecular Weight 181.15 g/mol [1]
IUPAC Name (3-nitrophenyl) acetate [1]
CAS Number 1523-06-4 [1]
Appearance Solid
Melting Point 56 °C
Soluble in organic solvents
Solubility such as ethanol and acetone.
Limited solubility in water.
XLogP3 1.8 [1]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of 3-nitrophenyl

acetate.

Spectroscopic Data

Values

8.26 — 8.20 (m, 1H), 8.17 — 8.13 (m, 1H), 7.71 —

1H NMR (400 MHz, CDCls) & (ppm)

7.63 (m, 1H), 7.57 — 7.49 (m, 1H), 2.11 (s, 3H)

170.27, 148.56, 144.04, 132.42, 129.69, 122.99,

13C NMR (100 MHz, CDCls) & (ppm)

121.12,71.29, 21.33

Mass Spectrometry (GC-MS, EI)

m/z: 209, 167.2, 149.3, 132.2, 119.2, 103.3,
91.2,77.3,43.4

Experimental Protocols
Synthesis of 3-Nitrophenyl Acetate
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A common and efficient method for the synthesis of 3-nitrophenyl acetate is the acetylation of

3-nitrophenol with acetic anhydride.[2]

Materials:

3-Nitrophenol

Acetic anhydride

Expansive graphite (catalyst)

Dichloromethane (CH2Cl2) or Chloroform (CHCIs) (solvent)
Diethyl ether (Et20)

5% Hydrochloric acid (HCI)

5% Sodium bicarbonate (NaHCOs)

Brine

Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

In a round-bottom flask, combine 3-nitrophenol (10 mmol), acetic anhydride (2 equivalents
for each hydroxyl group), and expansive graphite (200 mg).[2]

If a solvent is used, add 5 mL of dichloromethane or chloroform.

Stir the mixture at room temperature or under reflux. The reaction progress can be monitored
by Thin Layer Chromatography (TLC).

Upon completion, add 10 mL of diethyl ether to the mixture.
Filter the expansive graphite and wash it with diethyl ether (2 x 10 mL).

Wash the filtrate successively with 15 mL of 5% HCI, 15 mL of 5% NaHCOs, and brine (2 x
10 mL).
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» Dry the organic layer over anhydrous MgSOa.
o Evaporate the solvent under reduced pressure to obtain the crude product.

 Purify the crude product by recrystallization or column chromatography on silica gel.[2]

Purification by Recrystallization

Recrystallization is a standard technique for purifying solid organic compounds.[3][4]
General Procedure:

» Solvent Selection: Choose a suitable solvent in which 3-nitrophenyl acetate is highly
soluble at high temperatures and poorly soluble at low temperatures.

» Dissolution: Dissolve the crude 3-nitrophenyl acetate in a minimum amount of the hot
solvent.

» Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to
remove them.

o Crystallization: Allow the hot, saturated solution to cool slowly and undisturbed to room
temperature, followed by cooling in an ice bath to maximize crystal formation.

« |solation: Collect the purified crystals by vacuum filtration using a Bichner funnel.

e Washing: Wash the crystals with a small amount of cold solvent to remove any remaining
soluble impurities.

e Drying: Dry the crystals thoroughly to remove any residual solvent.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: Dissolve approximately 5-10 mg of the purified 3-nitrophenyl acetate
in about 0.7 mL of a deuterated solvent (e.g., CDCIs3) in an NMR tube.

o Data Acquisition: Acquire *H and 13C NMR spectra on a 400 MHz or higher spectrometer.
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Infrared (IR) Spectroscopy:

o Sample Preparation (KBr Pellet Method): Grind a small amount of the sample (1-2 mg) with
about 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) to a fine powder.[5]
[6] Press the mixture into a thin, transparent pellet using a hydraulic press.[5]

» Data Acquisition: Obtain the IR spectrum using an FTIR spectrometer.

Applications in Research and Drug Development

The primary utility of 3-nitrophenyl acetate is as a substrate in enzyme assays. Its hydrolysis
by esterases and lipases is a key reaction in many research and industrial settings.

Enzymatic Hydrolysis

The ester bond in 3-nitrophenyl acetate is susceptible to cleavage by hydrolytic enzymes.
This reaction releases 3-nitrophenol, which, under alkaline conditions, forms the yellow-colored
3-nitrophenolate ion. The intensity of this color is directly proportional to the amount of product
formed and can be quantified spectrophotometrically, typically at a wavelength of 400-410 nm.

Regeneration

Esterase / Lipase

Binding | Enzyme-Substrate [«
7|

Complex S | -
Hydrolysis - Spectrophotometric
Detection (405 nm)

3-Nitrophenyl Acetate

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://kindle-tech.com/faqs/how-do-you-prepare-kbr-pellets-for-ftir-analysis
https://www.scienceijsar.com/sites/default/files/article-pdf/IJSAR-0374.pdf
https://kindle-tech.com/faqs/how-do-you-prepare-kbr-pellets-for-ftir-analysis
https://www.benchchem.com/product/b1652614?utm_src=pdf-body
https://www.benchchem.com/product/b1652614?utm_src=pdf-body
https://www.benchchem.com/product/b1652614?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Enzymatic hydrolysis of 3-nitrophenyl acetate.

This assay is widely used for:

o Screening for novel esterase and lipase activities in microbial or environmental samples.
o Characterizing the kinetic parameters of purified enzymes.

o Evaluating the efficacy of enzyme inhibitors in drug discovery programs.

Safety and Handling

3-Nitrophenyl acetate should be handled with care in a well-ventilated laboratory. It is
advisable to wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. For detailed
safety information, consult the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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